Cas no 39636-15-2 (1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-)

1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)- structure
39636-15-2 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-
CAS No:39636-15-2
MF:C10H9N3O4
MW:235.196161985397
CID:1510089
Update Time:2024-08-23

1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxadiazol-2(3H)-one, 3-ethyl-5-(4-nitrophenyl)-
    • Inchi: 1S/C10H9N3O4/c1-2-12-10(14)17-9(11-12)7-3-5-8(6-4-7)13(15)16/h3-6H,2H2,1H3
    • InChI Key: FMFQRJNQSYPCKH-UHFFFAOYSA-N
    • SMILES: O1C(C2=CC=C([N+]([O-])=O)C=C2)=NN(CC)C1=O

Computed Properties

  • Exact Mass: 235.05937

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Boiling Point: 342.3±44.0 °C(Predicted)
  • PSA: 85.04
  • pka: -3.12±0.20(Predicted)
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